2,3,3,4,5-Pentamethylheptane

2,3,3,4,5-Pentamethylheptane (CAS 62199-67-1) is a highly branched C12 aliphatic hydrocarbon (isoparaffin) utilized primarily as a high-purity analytical reference standard and a specialized hydrophobic barrier agent. In procurement contexts, this specific isomer is valued for its precise thermophysical properties, including a distinct vapor pressure profile and defined Henry's law constants, which are critical for calibrating gas chromatography-mass spectrometry (GC-MS) equipment in petrochemical workflows. Furthermore, its unique steric hindrance and hydrophobicity make it a targeted candidate for advanced material formulations, such as anhydrous bioresorbable surface coatings designed to delay the degradation of medical implants [1].

Procuring a generic 'isododecane' mixture or defaulting to the more common 2,2,4,6,6-pentamethylheptane isomer introduces unacceptable variability in precision applications. In chromatographic calibration, the specific branching topology of the 2,3,3,4,5-isomer dictates a unique retention index that cannot be replicated by linear n-dodecane or alternative branched isomers, leading to misidentification in complex synthetic fuel analyses. Thermophysically, the exact arrangement of methyl groups alters the molecule's aqueous solubility and volatility; for example, its Henry's law constant differs measurably from closely related isomers, directly impacting environmental modeling accuracy and the degradation kinetics when used in hydrophobic medical coatings [1].

Henry's Law Volatility Benchmarking

The precise spatial arrangement of methyl groups in 2,3,3,4,5-pentamethylheptane yields a specific Henry's law constant of 9.3×10^-7 mol/(m³·Pa) at 298.15 K. This is quantitatively distinct from adjacent isomers such as 2,2,4,5,6-pentamethylheptane (6.0×10^-7 mol/(m³·Pa)) and 2,3,3,4,4-pentamethylheptane (1.0×10^-6 mol/(m³·Pa)). This variance in aqueous-gas phase partitioning is critical when selecting reference materials for environmental volatility models or phase-transfer calibrations [1].

Ensures absolute accuracy in thermodynamic databases and phase-transfer models where isomer-specific volatility is a strict requirement.

Hydrophobic Barrier in Bioresorbable Coatings

Highly branched alkanes, specifically including 2,3,3,4,5-pentamethylheptane, are utilized in anhydrous hydrophobic surface coatings for bioresorbable magnesium-based stents. When applied as a protective layer, these sterically hindered isoparaffins contribute to a >90% (and up to >98%) reduction in water permeability compared to uncoated baselines. This severe hydrophobic exclusion is necessary to prevent premature structural failure of the stent struts when immersed in physiological solutions (e.g., PBS or NaCl) over a 4-week period [1].

Validates the compound's utility as a critical hydrophobic precursor in the manufacture of controlled-degradation medical implants.

Chromatographic Retention Specificity for Hydrocarbon Mixtures

In the GC-MS analysis of synthetic aviation fuels and complex alkylates, the use of pure 2,3,3,4,5-pentamethylheptane provides a singular, unambiguous retention time that resolves co-elution issues common with generic C12 isomer mixtures. While generic 'isododecane' (predominantly the 2,2,4,6,6-isomer) produces overlapping peaks that can obscure trace fuel components, targeted procurement of the 2,3,3,4,5-isomer allows for high-resolution calibration of specific highly branched alkane fractions, ensuring strict compliance with petrochemical quality assurance standards [1].

Critical for QA/QC laboratories that require exact isomer standards to certify the composition and performance of advanced synthetic fuels.

Petrochemical GC-MS Reference Standard

Due to its specific retention index and high structural branching, 2,3,3,4,5-pentamethylheptane is an essential pure-isomer standard for calibrating gas chromatography equipment used in the analysis of aviation fuels, alkylates, and complex hydrocarbon mixtures [1].

Hydrophobic Formulations for Bioresorbable Implants

Leveraging its extreme hydrophobicity and steric bulk, this compound is integrated into anhydrous coating formulations designed to delay the aqueous degradation and corrosion of magnesium-based medical stents in physiological environments [2].

Thermophysical Database Calibration

With its precisely quantified Henry's law constant and vapor pressure profile, it serves as a benchmark material for validating thermodynamic models, phase-transfer simulations, and environmental volatility assessments [3].